![molecular formula C19H13Cl2N3O B2603755 1-(benzyloxy)-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine CAS No. 338978-60-2](/img/structure/B2603755.png)
1-(benzyloxy)-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
Description
1-(benzyloxy)-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine, or BDPI for short, is a chemical compound that has been used in a variety of scientific research applications. BDPI has been studied for its potential applications in drug development, as well as its biochemical and physiological effects on living organisms.
Scientific Research Applications
Synthesis and Biological Activity
1-(benzyloxy)-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine and its derivatives exhibit notable biological activities and are used in various synthetic and analytical processes. One study detailed the synthesis of various derivatives through multi-step reactions, exploring their antibacterial and antifungal activities (Ladani et al., 2009). Another study presented a series of benzo[4,5]imidazo[1,2-a]pyridine derivatives, synthesized efficiently and yielding good results, indicating potential in diverse applications (Goli-Garmroodi et al., 2015).
Spectroscopic and Surface Analysis
These compounds are also significant in spectroscopy and surface analysis. For example, the spectral characteristics of certain derivatives were investigated to understand mechanisms like protic solvent-induced dual fluorescence (Mishra et al., 2013). Additionally, the inhibition performance of derivatives on mild steel corrosion was studied through various methods, showcasing the compound's utility in material science and corrosion prevention (Saady et al., 2021).
Synthesis and Environmental Considerations
Research also emphasizes eco-friendly synthesis approaches and chemical modifications to enhance environmental sustainability. A study reported an eco-friendly synthesis method for 2-substituted-1H-imidazo[4,5-b]pyridine, stressing economic and environmental benefits (Kale et al., 2009). Antiglycation and antioxidant potential were also explored, with several novel derivatives synthesized and evaluated, indicating the compound's relevance in medicinal chemistry and potential therapeutic applications (Taha et al., 2015).
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-1-phenylmethoxyimidazo[4,5-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2N3O/c20-14-8-9-15(16(21)11-14)19-23-18-17(7-4-10-22-18)24(19)25-12-13-5-2-1-3-6-13/h1-11H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGMNIWCYMMMBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CON2C3=C(N=CC=C3)N=C2C4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(benzyloxy)-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine | |
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